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Compound of Interest

Compound Name: 4-(Methylthio)aniline

Cat. No.: B085588 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: 4-(Methylthio)aniline, also known as p-aminothioanisole, is a readily available

and versatile aromatic amine that serves as a crucial building block in a wide array of organic

syntheses. Its unique electronic properties, stemming from the presence of both an electron-

donating amino group and a sulfur-containing methylthio group, make it a valuable synthon for

the construction of complex molecular architectures. This guide provides a comprehensive

overview of the properties, synthesis, and diverse applications of 4-(methylthio)aniline in the

development of pharmaceuticals, agrochemicals, and advanced materials. Detailed

experimental protocols for key reactions and quantitative data are presented to facilitate its

practical application in the laboratory.

Physicochemical and Spectroscopic Properties
4-(Methylthio)aniline is a light yellow to orange clear liquid with an unpleasant odor.[1] It is

sensitive to light and air and should be stored accordingly.[1] A summary of its key physical and

chemical properties is provided in the table below.
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Property Value Reference(s)

Molecular Formula C₇H₉NS [2][3]

Molecular Weight 139.22 g/mol [2][3]

CAS Number 104-96-1 [2][3]

Boiling Point 272-273 °C (lit.) [3]

Density 1.119 g/mL at 25 °C (lit.) [3]

Refractive Index (n20/D) 1.639 (lit.) [3]

Flash Point >110 °C (>230 °F) [4]

InChIKey
YKFROQCFVXOUPW-

UHFFFAOYSA-N
[2]

SMILES CSc1ccc(N)cc1 [2]

Spectroscopic data is essential for the characterization of 4-(Methylthio)aniline and its

derivatives. Key spectral features are summarized below.

Spectrum Key Features

¹H NMR
Signals corresponding to the methyl protons,

aromatic protons, and amine protons.

¹³C NMR

Resonances for the methyl carbon, and the six

aromatic carbons, with distinct shifts due to the

substituents.

Mass Spectrometry (MS)
A molecular ion peak corresponding to the

molecular weight of the compound.

Infrared (IR)

Characteristic absorption bands for N-H

stretching of the amine and C-S stretching of the

thioether.
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A common laboratory-scale synthesis of 4-(Methylthio)aniline involves the reduction of 4-

nitrothioanisole. This method provides high yields of the desired product.

Experimental Protocol: Reduction of 4-Nitrothioanisole
Materials:

4-Nitrothioanisole

Sodium tetrahydroborate (NaBH₄)

Water

Diethyl ether or Dichloromethane

Procedure:

In a round-bottom flask, dissolve 1-methylthio-4-nitro-benzene in water at 20 °C under an

inert atmosphere.

Slowly add sodium tetrahydroborate (NaBH₄) to the solution while maintaining the inert

atmosphere.

Monitor the reaction progress using a suitable technique (e.g., TLC or GC-MS).

Upon completion, extract the product with diethyl ether or dichloromethane.

Concentrate the organic extracts using a rotary evaporator to obtain 4-(Methylthio)aniline.

This reaction typically affords a high yield of the product (e.g., 98%).

Reactivity and Applications in Organic Synthesis
The amino group of 4-(methylthio)aniline is a versatile functional handle that can participate in

a wide range of chemical transformations, making it a valuable building block for a variety of

functional molecules.
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4-(Methylthio)aniline

Key Reactions

Product Classes

Applications

4-(Methylthio)aniline

Diazotization
(Sandmeyer Reaction)
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(Buchwald-Hartwig, Ullmann)Amide Bond Formation Imine Formation

(Pictet-Spengler) Electrochemical Polymerization Skraup Synthesis

Aryl Halides, Cyanides, etc.Di- and Tri-arylaminesAmides, Peptides Heterocycles
(e.g., Tetrahydroisoquinolines) Conductive Polymers Quinolines

Pharmaceuticals AgrochemicalsMaterials Science
(e.g., Dyes, Polymers)

Click to download full resolution via product page

Core reactivity and applications of 4-(Methylthio)aniline.

Diazotization and Sandmeyer Reactions
The primary amine functionality of 4-(methylthio)aniline can be readily converted to a

diazonium salt, which is a versatile intermediate for the introduction of a wide range of

substituents on the aromatic ring via the Sandmeyer reaction.

Materials:

4-(Methylthio)aniline

Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄)

Sodium nitrite (NaNO₂)

Ice

Procedure:

Dissolve 4-(methylthio)aniline in an aqueous solution of a strong acid (e.g., HCl or H₂SO₄).

Cool the solution to 0-5 °C in an ice bath.
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Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise while

maintaining the temperature below 5 °C.

The resulting diazonium salt solution can be used immediately in subsequent reactions, such

as the Sandmeyer reaction, to introduce halides, cyanide, or other functional groups.

N-Arylation Reactions: Buchwald-Hartwig Amination and
Ullmann Condensation
4-(Methylthio)aniline can undergo palladium-catalyzed Buchwald-Hartwig amination or

copper-catalyzed Ullmann condensation with aryl halides to form diarylamines. These reactions

are fundamental in creating complex molecular scaffolds for various applications.

Materials:

4-(Methylthio)aniline

Aryl halide (e.g., aryl bromide or iodide)

Palladium catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃)

Phosphine ligand (e.g., Xantphos, BINAP)

Base (e.g., Cs₂CO₃, NaOtBu)

Anhydrous solvent (e.g., toluene, dioxane)

Procedure:

In a flame-dried Schlenk flask under an inert atmosphere, combine the aryl halide (1.0

equiv), 4-(methylthio)aniline (1.1-1.2 equiv), palladium catalyst (1-5 mol%), phosphine

ligand (1.2-6 mol%), and base (1.5-2.0 equiv).

Add the anhydrous, degassed solvent via syringe.

Heat the reaction mixture to the appropriate temperature (typically 80-110 °C) and monitor

the reaction progress by TLC or GC-MS.
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After completion, cool the reaction to room temperature, dilute with an organic solvent, and

filter through a pad of celite.

Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography.
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Workup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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